![molecular formula C25H33NO5 B5147624 ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate](/img/structure/B5147624.png)
ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate
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Overview
Description
Ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate is a compound with potential applications in scientific research. It is a synthetic compound that has been developed for its ability to interact with certain receptors in the human body. In
Mechanism of Action
The mechanism of action of ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate involves its interaction with specific receptors in the human body. It has been shown to bind to the dopamine receptor, which is involved in the regulation of various physiological processes, including movement, reward, and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have an effect on dopamine signaling, which is involved in the regulation of various physiological processes, including movement, reward, and motivation.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its ability to interact with specific receptors in the human body. This makes it a potential candidate for studying the role of dopamine in various physiological and pathological processes. However, one limitation is that its biochemical and physiological effects are still being studied, and more research is needed to fully understand its potential applications.
Future Directions
There are several potential future directions for research involving ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate. One direction is the study of its interaction with other receptors in the human body. Another direction is the exploration of its potential therapeutic applications in the treatment of various diseases, including Parkinson's disease and schizophrenia. Additionally, more research is needed to fully understand its biochemical and physiological effects, and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate involves a series of chemical reactions. The starting materials for the synthesis are piperidine, ethyl chloroformate, 3-methoxybenzyl chloride, and 3-(2-hydroxyethoxy)benzaldehyde. The reaction involves the formation of an intermediate compound, which is then converted to the final product through a series of additional reactions.
Scientific Research Applications
Ethyl 1-[3-(2-hydroxyethoxy)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has potential applications in scientific research. It has been shown to interact with certain receptors in the human body, including the dopamine receptor. This makes it a potential candidate for studying the role of dopamine in various physiological and pathological processes.
Properties
IUPAC Name |
ethyl 1-[[3-(2-hydroxyethoxy)phenyl]methyl]-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33NO5/c1-3-30-24(28)25(18-20-6-4-8-22(16-20)29-2)10-12-26(13-11-25)19-21-7-5-9-23(17-21)31-15-14-27/h4-9,16-17,27H,3,10-15,18-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZNNEUQQZWKVDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC(=CC=C2)OCCO)CC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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